Cas no 116419-36-4 ((3-Nitro-1H-1,2,4-triazol-1-yl)acetic Acid)

• Product Name: (3-Nitro-1H-1,2,4-triazol-1-yl)acetic Acid
• CAS No: 116419-36-4
• MF: C₄H₄N₄O₄
• MW: 172.098959922791
• MDL: MFCD00297307
• CID: 889579
• Update Time: 2026-04-29

(3-Nitro-1H-1,2,4-triazol-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Nitro-1H-1,2,4-triazol-1-yl)acetic acid
• TIMTEC-BB SBB007109
• CHEMBRDG-BB 5673389
• ART-CHEM-BB B020481
• AKOS B020481
• (3-NITRO-[1,2,4]TRIAZOL-1-YL)-ACETIC ACID
• (3-NITRO-1H-1,2,4-TRIAZOL-1-YL)ACETIC ACID
• 1-CARBOXYMETHYL-3-NITRO-1,2,4-TRIAZOLE
• Albb-006426
• 2-(3-nitro-1,2,4-triazol-1-yl)acetic acid
• 1H-1,2,4-Triazole-1-acetic acid,3-nitro
• 3-nitro-1,2,4-triazolylacetic acid
• 2-(3-nitro-1,2,4-triazol-1-yl)ethanoic acid
• (3-Nitro-1H-1,2,4-triazol-1-yl)acetic Acid

• MDL： MFCD00297307
• Inchi： InChI=1S/C4H4N4O4/c9-3(10)1-7-2-5-4(6-7)8(11)12/h2H,1H2,(H,9,10)
• InChI Key： JNJSKDYVVRMEPN-UHFFFAOYSA-N
• SMILES： C(C(=O)O)N1C=NC(=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 172.02300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 113.83000
• LogP: -0.20590

(3-Nitro-1H-1,2,4-triazol-1-yl)acetic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3-Nitro-1H-1,2,4-triazol-1-yl)acetic Acid

(3-Nitro-1H-1,2,4-triazol-1-yl)acetic Acid (CAS No. 116419-36-4)

(3-Nitro-1H-1,2,4-triazol-1-yl)acetic Acid (CAS No. 116419-36-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (3-Nitro-1H-1,2,4-triazol-1-yl)acetic Acid consists of a nitro-substituted 1,2,4-triazole ring attached to an acetic acid moiety. The presence of the nitro group and the triazole ring imparts significant biological activity and reactivity to the molecule. The triazole ring is known for its broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The nitro group further enhances these activities by contributing to the molecule's electronic and steric properties.

Recent studies have highlighted the potential of (3-Nitro-1H-1,2,4-triazol-1-yl)acetic Acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens. The researchers found that the compound effectively inhibits the growth of Candida species and Aspergillus species, which are common causes of fungal infections in immunocompromised patients.

In addition to its antifungal properties, (3-Nitro-1H-1,2,4-triazol-1-yl)acetic Acid has also shown promise as an antibacterial agent. A study conducted by a team of researchers at a leading pharmaceutical institute revealed that the compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential metabolic pathways.

The potential applications of (3-Nitro-1H-1,2,4-triazol-1-yl)acetic Acid extend beyond antimicrobial therapy. Research published in the European Journal of Medicinal Chemistry indicated that this compound has anti-inflammatory properties. The study found that it effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (3-Nitro-1H-1,2,4-triazol-1-yl)acetic Acid have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics make it suitable for development as an oral therapeutic agent. Furthermore, its low toxicity profile and high selectivity for target pathogens enhance its safety and efficacy in clinical settings.

In terms of synthetic methods, several efficient routes have been developed for the preparation of (3-Nitro-1H-1,2,4-triazol-1-yl)acetic Acid. One common approach involves the reaction of 3-nitrotriazole with chloroacetyl chloride followed by hydrolysis to yield the final product. These synthetic methods are scalable and can be adapted for large-scale production in industrial settings.

The future prospects for (3-Nitro-1H-1,2,4-triazol-1-yl)acetic Acid are promising. Ongoing research is focused on optimizing its structure to enhance its therapeutic potential and reduce any potential side effects. Additionally, efforts are being made to develop novel formulations and delivery systems to improve its bioavailability and efficacy.

In conclusion, (3-Nitro-1H-1,2,4-triazol-1-yl)acetic Acid (CAS No. 116419-36-4) is a multifunctional compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further development as a novel therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in medicinal chemistry and pharmaceutical research.